Cas no 32446-40-5 (pentyl thiocyanate)
pentyl thiocyanate structure
Product Name:pentyl thiocyanate
pentyl thiocyanate Chemical and Physical Properties
Names and Identifiers
-
- pentyl thiocyanate
- N-AMYL THIOCYANATE
- thiocyanic acid, pentyl ester
-
- Inchi: 1S/C6H11NS/c1-2-3-4-5-8-6-7/h2-5H2,1H3
- InChI Key: HHAHSQJCFOPSFV-UHFFFAOYSA-N
- SMILES: S(C#N)CCCCC
Computed Properties
- Exact Mass: 129.06133
- Monoisotopic Mass: 129.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 81.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 49.1A^2
Experimental Properties
- Density: 0.955 (estimate)
- Boiling Point: 165°C (estimate)
- Flash Point: 75.8 ℃
- Refractive Index: 1.5500 (estimate)
- PSA: 23.79
pentyl thiocyanate Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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